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TRPV1 agonist. Less potent Capsaicin analog. Induces Ca2+ release from ER. Blood-brain barrier permeable. Active in vivo.
Nonivamide is a transient receptor potential vanilloid type 1 (TRPV1) agonist and an analog of capsaicin that has been isolated from Capsicum species. It is toxic to NHBE, BEAS-2B, and BEAS-2B cells overexpressing TRPV1 (TRPV1-OE; LC50s = 160, 115, and 1 µM, respectively), increases calcium flux in TRPV1-OE cells (EC50 = 1.4 µM), and increases GADD153 mRNA expression by 7- and 6-fold when used at concentrations of 2 and 20 µM, respectively. Nonivamide (1 µM) also increases the release of dopamine and serotonin from SH-SY5Y cells in a calcium-dependent and TRPV1-independent manner. In mice, it reduces respiration when inhaled and is toxic with LD50 values of 200 and 413 mg/kg for oral and inhaled administration, respectively. Formulations conta...